Cas no 63910-01-0 (Thiazolium,5-(ethoxycarbonyl)-4-hydroxy-2-[(2-hydroxyethyl)thio]-3-methyl-, inner salt)

• Product name: Thiazolium,5-(ethoxycarbonyl)-4-hydroxy-2-[(2-hydroxyethyl)thio]-3-methyl-, inner salt
• CAS No: 63910-01-0
• MF: C₉H₁₃NO₄S₂
• MW: 263.333820104599
• CID: 518526
• PubChem ID: 12361603

Thiazolium,5-(ethoxycarbonyl)-4-hydroxy-2-[(2-hydroxyethyl)thio]-3-methyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• Thiazolium,5-(ethoxycarbonyl)-4-hydroxy-2-[(2-hydroxyethyl)thio]-3-methyl-, inner salt
• (Z)-ethoxy-[2-(2-hydroxyethylsulfanyl)-3-methyl-4-oxo-1,3-thiazol-3-ium-5-ylidene]methanolate
• NSC295413
• NSC-295413

Computed Properties

• Exact Mass: 263.02869
• Monoisotopic Mass: 263.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2
• XLogP3: 2.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 72.6
• LogP: 0.97750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines